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Compound of Interest

Compound Name: Iminodiacetic acid

Cat. No.: B058193 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Iminodiacetic acid (IDA), a compound that requires careful

management. Adherence to these procedural steps will minimize risk and ensure proper

disposal, fostering a secure and productive research setting.

Iminodiacetic acid is classified as a substance that can cause skin and serious eye irritation.

[1][2][3] It may also cause respiratory irritation.[1][4] Therefore, stringent adherence to safety

protocols is essential.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are the first line of defense against exposure. The

following table summarizes the recommended PPE for handling Iminodiacetic acid.
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Body Part
Personal Protective

Equipment
Standards & Specifications

Eyes/Face

Chemical safety goggles or

glasses. A face shield may

also be necessary.[1]

OSHA 29 CFR 1910.133,

European Standard EN166[1]

[5]

Skin

Protective gloves (chemically

resistant).[1] Lab coat or other

suitable protective clothing.[1]

[5]

OSHA 29 CFR 1910.138[1]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[5] Use in case of

inadequate ventilation or when

dust is generated.[1][6]

OSHA 29 CFR 1910.134[1][5]

Feet Safety shoes.[1] OSHA 29 CFR 1910.136[1]

Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is critical.
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Exposure Type Immediate First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][5] Remove contact

lenses if present and easy to do.[1] Seek

medical attention.[1][5]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes.[5] Wash the affected area with soap

and water.[1] Get medical advice if irritation

persists.[1]

Inhalation

Remove the individual to fresh air. If not

breathing, give artificial respiration.[1][5] If

breathing is difficult, give oxygen.[5] Seek

medical attention.[1][5]

Ingestion

Do NOT induce vomiting.[1][5] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[5] Never

give anything by mouth to an unconscious

person.[1][5] Seek immediate medical attention.

[5][6]

Handling and Storage Protocols
Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

chemical.

Handling:

Always work in a well-ventilated area.[5][7]

Avoid contact with skin, eyes, and clothing.[5][7]

Do not breathe in dust.[6]
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Wash hands thoroughly after handling.[5][7]

Use appropriate engineering controls such as process enclosures or local exhaust ventilation

to keep airborne levels low.[6]

Storage:

Store in a tightly closed container.[5][7]

Keep in a cool, dry, and well-ventilated area.[5][6][7]

Store away from incompatible substances, such as strong oxidizing agents.[1][7]

Spill and Disposal Procedures
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Response:

Evacuate: Evacuate unnecessary personnel from the area.[1]

Ventilate: Ensure adequate ventilation.[5]

Contain: Wear appropriate PPE and contain the spill.[1]

Clean-up: For solid spills, sweep or shovel the material into a suitable container for disposal,

avoiding the generation of dust.[1][5]

Decontaminate: Clean the spill area with water.[6]

Disposal:

Dispose of Iminodiacetic acid and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

It may be possible to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[4]
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Do not allow the product to enter drains.[4]

Operational Workflow for Handling Iminodiacetic
Acid
To provide a clear, step-by-step guide for all laboratory personnel, the following workflow

outlines the key stages of handling Iminodiacetic acid safely.
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Caption: A logical workflow for the safe handling and disposal of Iminodiacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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